Cas no 2320172-36-7 (1-3-(1H-1,2,4-triazol-1-yl)-8-azabicyclo3.2.1octan-8-yl-2-3-(trifluoromethyl)phenylethan-1-one)

• Product Name: 1-3-(1H-1,2,4-triazol-1-yl)-8-azabicyclo3.2.1octan-8-yl-2-3-(trifluoromethyl)phenylethan-1-one
• CAS No: 2320172-36-7
• MF: C₁₈H₁₉F₃N₄O
• MW: 364.364874124527
• CID: 5340230
• Update Time: 2025-05-21

1-3-(1H-1,2,4-triazol-1-yl)-8-azabicyclo3.2.1octan-8-yl-2-3-(trifluoromethyl)phenylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-((1R,5S)-3-(1H-1,2,4-triazol-1-yl)-8-azabicyclo[3.2.1]octan-8-yl)-2-(3-(trifluoromethyl)phenyl)ethan-1-one
• 1-[3-(1,2,4-triazol-1-yl)-8-azabicyclo[3.2.1]octan-8-yl]-2-[3-(trifluoromethyl)phenyl]ethanone
• 1-3-(1H-1,2,4-triazol-1-yl)-8-azabicyclo3.2.1octan-8-yl-2-3-(trifluoromethyl)phenylethan-1-one

• Inchi： 1S/C18H19F3N4O/c19-18(20,21)13-3-1-2-12(6-13)7-17(26)25-14-4-5-15(25)9-16(8-14)24-11-22-10-23-24/h1-3,6,10-11,14-16H,4-5,7-9H2
• InChI Key： PRXMTBCSYXINIV-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=C1)CC(N1C2CC(CC1CC2)N1C=NC=N1)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 515
• XLogP3: 3.1
• Topological Polar Surface Area: 51

Additional information on 1-3-(1H-1,2,4-triazol-1-yl)-8-azabicyclo3.2.1octan-8-yl-2-3-(trifluoromethyl)phenylethan-1-one

Introduction to Compound with CAS No. 2320172-36-7 and Its Applications in Modern Chemical Biology

The compound with the CAS number 2320172-36-7 is a highly specialized molecule that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, formally known as 1-3-(1H-1,2,4-triazol-1-yl)-8-azabicyclo3.2.1octan-8-yl-2-3-(trifluoromethyl)phenylethan-1-one, represents a fascinating example of how intricate molecular structures can be designed to target specific biological pathways and mechanisms.

At the core of this compound's design lies its unique structural framework, which combines a bicyclic system with a triazole moiety and a trifluoromethyl-substituted phenyl ring. The bicyclic backbone, specifically an azabicyclo[3.2.1]octane ring, provides a rigid scaffold that enhances the compound's binding affinity and selectivity towards biological targets. This structural motif has been extensively studied for its potential in drug discovery due to its ability to mimic natural products and interact with enzymes and receptors in a precise manner.

The presence of the 1H-1,2,4-triazol-1-yl group is particularly noteworthy, as triazoles are known for their versatility in medicinal chemistry. This heterocyclic ring not only contributes to the compound's overall stability but also serves as a handle for further chemical modifications. Triazoles have been widely incorporated into drug candidates due to their ability to form strong hydrogen bonds and exhibit favorable pharmacokinetic properties.

The trifluoromethyl group attached to the phenyl ring is another key feature that enhances the compound's pharmacological profile. Trifluoromethyl groups are commonly found in active pharmaceutical ingredients (APIs) due to their ability to increase metabolic stability, improve lipophilicity, and enhance binding interactions with biological targets. In this compound, the trifluoromethyl group likely contributes to its selectivity and efficacy by modulating its interactions with proteins and enzymes.

Recent advancements in computational chemistry and molecular modeling have allowed researchers to gain deeper insights into the binding modes of this compound. Studies have shown that the combination of the bicyclic scaffold, triazole ring, and trifluoromethyl phenyl group creates a multifaceted surface that can effectively engage with biological targets. These insights have been instrumental in optimizing the compound's structure for improved potency and reduced side effects.

In addition to its structural features, the compound with CAS No. 2320172-36-7 has shown promising activity in preclinical studies targeting various diseases. Research has indicated that this molecule exhibits inhibitory effects on certain kinases and other enzymes involved in cancer progression. The precise targeting of these enzymes by the compound suggests its potential as a lead candidate for further development into a therapeutic agent.

The development of novel drug candidates often involves iterative processes of synthesis, testing, and optimization. The synthesis of this compound required careful consideration of reaction conditions and protecting group strategies to ensure high yield and purity. Advances in synthetic methodologies have made it possible to construct complex molecules like this one with greater efficiency and precision, enabling researchers to explore more diverse chemical space.

The role of computational tools in drug discovery cannot be overstated. Molecular docking simulations have been used extensively to predict how this compound interacts with its biological targets at the atomic level. These simulations have provided valuable insights into the binding affinity and selectivity of the compound, guiding efforts to optimize its structure for improved pharmacological properties.

Future research directions for this compound include exploring its potential in combination therapies and investigating its mechanism of action in greater detail. Combination therapies involve using multiple drugs simultaneously to achieve synergistic effects, which can be particularly effective in treating complex diseases like cancer. Understanding the mechanism of action is also crucial for identifying potential side effects and developing strategies to mitigate them.

The impact of this compound on the field of chemical biology extends beyond its potential as a therapeutic agent. It serves as a valuable tool for researchers studying enzyme inhibition, molecular recognition, and drug design principles. The unique structural features of this molecule provide a rich platform for exploring new chemical entities with tailored biological activities.

In conclusion, the compound with CAS No. 2320172-36-7 is a remarkable example of how intricate molecular structures can be designed to address unmet medical needs. Its unique combination of structural features, including a bicyclic scaffold, triazole ring, and trifluoromethyl phenyl group, makes it an attractive candidate for further development into a therapeutic agent. Advances in computational chemistry, synthetic methodologies, and preclinical research continue to drive progress in understanding its potential applications in medicine.